Cas no 102363-19-9 (3,7,11,17-Tetraazabicyclo[11.3.1]heptadeca-1(17),13,15-triene)

3,7,11,17-Tetraazabicyclo[11.3.1]heptadeca-1(17),13,15-triene structure
102363-19-9 structure
Product Name:3,7,11,17-Tetraazabicyclo[11.3.1]heptadeca-1(17),13,15-triene
CAS No:102363-19-9
MF:C13H22N4
MW:234.340582370758
CID:1135322
PubChem ID:11402075
Update Time:2025-04-20

3,7,11,17-Tetraazabicyclo[11.3.1]heptadeca-1(17),13,15-triene Chemical and Physical Properties

Names and Identifiers

    • 3,7,11,17-Tetraazabicyclo[11.3.1]heptadeca-1(17),13,15-triene
    • 3,7,11,17-tetrazabicyclo[11.3.1]heptadeca-1(17),13,15-triene
    • DTXSID90464773
    • SCHEMBL20837979
    • 3,7,11,17-tetraazabicyclo[11,3,1]heptadec1(17),13,15-triene
    • 3,7,11-Triaza-1(2,6)-pyridinacyclododecaphane
    • 102363-19-9
    • Inchi: 1S/C13H22N4/c1-4-12-10-15-8-2-6-14-7-3-9-16-11-13(5-1)17-12/h1,4-5,14-16H,2-3,6-11H2
    • InChI Key: WPDDXLXLHUKSGP-UHFFFAOYSA-N
    • SMILES: N1CCCNCC2C=CC=C(CNCCC1)N=2

Computed Properties

  • Exact Mass: 234.18466
  • Monoisotopic Mass: 234.18444672g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 49Ų

Experimental Properties

  • PSA: 48.98
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